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Compound of Interest

Compound Name: Mefenidramium metilsulfate

Cat. No.: B048653

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mefenidramium metilsulfate, a quaternary ammonium compound, is recognized for its action
as a local antihistamine. This technical guide provides a comprehensive overview of its core
chemical properties, synthesis, and mechanism of action. This document collates available
guantitative data, outlines detailed experimental protocols for its synthesis and analysis, and
visualizes its key biological signaling pathways. The information presented herein is intended to
serve as a valuable resource for researchers and professionals engaged in drug development
and chemical analysis.

Chemical and Physical Properties

Mefenidramium metilsulfate is the salt formed between the Mefenidramium cation and a
methyl sulfate anion. The quaternary ammonium structure of the cation is central to its
chemical behavior and biological activity.
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Property Value Reference
2-
IUPAC Name benzhydryloxyethyl(trimethyl)a  [1][2]

zanium;methyl sulfate

CAS Number 4858-60-0 [31[4]
Molecular Formula C19H27NOsS [1114]
Molecular Weight 381.49 g/mol [1][5]
Appearance Solid powder [4]
Melting Point 135-136 °C [3]

_ C: 59.82%, H: 7.13%, N:
Elemental Analysis [4]
3.67%, O: 20.97%, S: 8.40%

Topological Polar Surface Area 84 A2 [1]

Synthesis

The primary method for the synthesis of Mefenidramium metilsulfate is through a nucleophilic
substitution reaction known as the Menshutkin reaction.[6] This involves the quaternization of a
tertiary amine with an alkylating agent.

Reaction Scheme

The synthesis involves the reaction of 2-(diphenylmethoxy)-N,N-dimethylethanamine with
dimethyl sulfate. The lone pair of electrons on the nitrogen atom of the tertiary amine attacks
the electrophilic methyl group of dimethyl sulfate, forming a new carbon-nitrogen bond and
resulting in the quaternary ammonium cation, Mefenidramium. The displaced methyl sulfate
group acts as the counter-ion.
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Synthesis of Mefenidramium Metilsulfate

Reactants

Dimethyl sulfate

Reaction Product

( (Mer?sﬁﬁtzﬁ@ Mefenidramium metilsulfate

2-(diphenylmethoxy)-N,N-dimethylethanamine
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General HPLC Analysis Workflow

Instrumentation & Consumables

Mobile Phase Analytical Column

S FE R (Aqueous & Organic) (e.g., C18, HILIC)

HPLC Instrument
T (Pump, Injector, Column Oven, Detector)

y

Data Acquisition

Chromatogram Analysis

Quantification & Purity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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